molecular formula C12H11F13O2 B1305863 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate CAS No. 242812-05-1

3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate

Cat. No. B1305863
M. Wt: 434.19 g/mol
InChI Key: VEAHUEAEPJJBDN-UHFFFAOYSA-N
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Description

3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate (TMPT) is a fluorinated ether compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a boiling point of -2.2°C and a molecular weight of 477.25 g/mol. TMPT is a versatile compound that has been used in a variety of fields, including organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

  • Polymerization Tools

    • Application Summary : 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl methacrylate is used in the field of polymer chemistry as a polymerization tool .
    • Method of Application : This compound is typically used in polymerization reactions, where it can contribute to the properties of the resulting polymer due to its perfluorinated alkyl chain .
    • Results or Outcomes : The resulting polymers may exhibit unique properties such as increased stability, resistance to degradation, or specific interactions with other substances .
  • Surface Coating

    • Application Summary : Triethoxy (3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)silane is used in the production of adhesives, sealants, coating products, non-metal surface treatment products, semiconductors, and textile treatment products .
    • Method of Application : This compound can be applied to surfaces to modify their properties. For example, it can be used to create a hydrophobic coating that repels water .
    • Results or Outcomes : The treated surfaces may exhibit improved performance characteristics, such as increased resistance to moisture or enhanced adhesion .
  • Material Synthesis

    • Application Summary : 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluoro-1-octanethiol is used in the synthesis of F-alkyl aroxysulfonyl carbamates and thiocarbamates .
    • Method of Application : This compound can be used as a starting material in chemical reactions to synthesize other compounds .
    • Results or Outcomes : The resulting compounds may have various applications in different fields, such as pharmaceuticals or materials science .
  • Work Function Modification

    • Application Summary : 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluoro-1-octanethiol is used to differentiate the effect on the work function and surface wetting for silver .
    • Method of Application : This compound can be applied to silver surfaces to modify their work function, which is the energy required to remove an electron from a solid to a point in the vacuum immediately outside the solid surface .
    • Results or Outcomes : The treated silver surfaces may exhibit different work functions and surface wetting properties .
  • Synthesis of F-Alkyl Aroxysulfonyl Carbamates and Thiocarbamates

    • Application Summary : 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluoro-1-octanethiol can be used as a starting material to synthesize F-alkyl aroxysulfonyl carbamates and thiocarbamates .
    • Method of Application : This compound can be used in chemical reactions to synthesize these other compounds .
    • Results or Outcomes : The resulting compounds may have various applications in different fields, such as pharmaceuticals or materials science .

properties

IUPAC Name

3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl 2-methylpropanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11F13O2/c1-5(2)6(26)27-4-3-7(13,14)8(15,16)9(17,18)10(19,20)11(21,22)12(23,24)25/h5H,3-4H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VEAHUEAEPJJBDN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(=O)OCCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11F13O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00379980
Record name 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl 2-methylpropanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00379980
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

434.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate

CAS RN

242812-05-1
Record name Propanoic acid, 2-methyl-, 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl ester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=242812-05-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl 2-methylpropanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00379980
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1H,1H,2H,2H-Perfluorooctyl isobutanoate
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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